Cas no 110435-59-1 (10H-Phenothiazine,10-[3-(4-ethyl-1-piperazinyl)propyl]-)

• Product Name: 10H-Phenothiazine,10-[3-(4-ethyl-1-piperazinyl)propyl]-
• CAS No: 110435-59-1
• MF: C₂₁H₂₇N₃S
• MW: 353.524183511734
• CID: 200116
• PubChem ID: 3066531
• Update Time: 2025-04-19

10H-Phenothiazine,10-[3-(4-ethyl-1-piperazinyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine,10-[3-(4-ethyl-1-piperazinyl)propyl]-
• 10-[3-(4-ethylpiperazin-1-yl)propyl]phenothiazine
• 10-(3-(4-Ethyl-1-piperazinyl)propyl)phenothiazine
• 10-(3-4'-Ethyl-1'-piperazinylpropyl)-phenthiazin
• 10-[3-(4-Aethyl-piperazino)-propyl]-phenothiazin
• 10-[3-(4-ethyl-piperazin-1-yl)-propyl]-10H-phenothiazine
• 10-[3-(4-ethyl-piperazino)-propyl]-phenothiazine
• 10-< 3-(Aethyl-piperazino)-propyl> -phenthiazin
• 10H-Phenothia
• AC1MIBZM
• ACMC-20mddw
• AG-D-27901
• BRN 0041855
• LS-105539
• Phenothiazine, 10-(3-(4-ethyl-1-piperazinyl)propyl)-
• 110435-59-1
• 4-27-00-01262 (Beilstein Handbook Reference)
• DTXSID80149244

• Inchi： 1S/C21H27N3S/c1-2-22-14-16-23(17-15-22)12-7-13-24-18-8-3-5-10-20(18)25-21-11-6-4-9-19(21)24/h3-6,8-11H,2,7,12-17H2,1H3
• InChI Key： GIOMJPLTUCADCP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CCCN1CCN(CC)CC1

Computed Properties

• Exact Mass: 353.19281
• Monoisotopic Mass: 353.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.129
• Boiling Point: 504.8°Cat760mmHg
• Flash Point: 259.1°C
• Refractive Index: 1.605
• PSA: 9.72
• LogP: 4.25770